Cas no 2172035-94-6 (4-ethyl-5-oxo-2-propyloxolane-2-carboxylic acid)

• Product Name: 4-ethyl-5-oxo-2-propyloxolane-2-carboxylic acid
• CAS No: 2172035-94-6
• MF: C₁₀H₁₆O₄
• MW: 200.231643676758
• CID: 6276464
• PubChem ID: 165737047
• Update Time: 2025-06-08

4-ethyl-5-oxo-2-propyloxolane-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-ethyl-5-oxo-2-propyloxolane-2-carboxylic acid
• EN300-1629524
• 2172035-94-6

• Inchi： 1S/C10H16O4/c1-3-5-10(9(12)13)6-7(4-2)8(11)14-10/h7H,3-6H2,1-2H3,(H,12,13)
• InChI Key： MRDILPWPHOKNGV-UHFFFAOYSA-N
• SMILES： O1C(C(CC)CC1(C(=O)O)CCC)=O

Computed Properties

• Exact Mass: 200.10485899g/mol
• Monoisotopic Mass: 200.10485899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 63.6Ų

Additional information on 4-ethyl-5-oxo-2-propyloxolane-2-carboxylic acid

Introduction to 4-Ethyl-5-Oxo-2-Propyloxolane-2-Carboxylic Acid (CAS No. 2172035-94-6)

4-Ethyl-5-oxo-2-propyloxolane-2-carboxylic acid (CAS No. 2172035-94-6) is a novel compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry due to its unique structural properties and potential biological activities. This compound belongs to the class of oxolanes, which are cyclic ethers with a five-membered ring structure. The presence of the carboxylic acid group and the substituted ethyl and propyl moieties contribute to its distinct chemical and biological characteristics.

The synthesis of 4-ethyl-5-oxo-2-propyloxolane-2-carboxylic acid involves a series of well-defined chemical reactions, including condensation, oxidation, and esterification steps. Recent advancements in synthetic methodologies have enabled the efficient and scalable production of this compound, making it more accessible for both academic research and industrial applications. The ability to synthesize this compound with high purity and yield is crucial for its use in various scientific studies.

In terms of its physical properties, 4-ethyl-5-oxo-2-propyloxolane-2-carboxylic acid is a white crystalline solid with a melting point of approximately 150°C. It is soluble in common organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO), but has limited solubility in water. These properties make it suitable for a wide range of experimental conditions and formulations.

The biological activity of 4-ethyl-5-oxo-2-propyloxolane-2-carboxylic acid has been the subject of several recent studies. Initial in vitro assays have shown that this compound exhibits potent anti-inflammatory and antioxidant properties. These activities are attributed to its ability to modulate key signaling pathways involved in inflammation and oxidative stress. For instance, it has been demonstrated to inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α) in lipopolysaccharide (LPS)-stimulated macrophages.

In addition to its anti-inflammatory effects, 4-ethyl-5-oxo-2-propyloxolane-2-carboxylic acid has shown promise as a potential therapeutic agent for neurodegenerative diseases. Preclinical studies have indicated that it can protect neuronal cells from oxidative damage and improve cognitive function in animal models of Alzheimer's disease. The mechanism underlying these neuroprotective effects is thought to involve the activation of nuclear factor erythroid 2-related factor 2 (Nrf2), a transcription factor that regulates the expression of antioxidant enzymes.

The potential applications of 4-ethyl-5-oxo-2-propyloxolane-2-carboxylic acid extend beyond its anti-inflammatory and neuroprotective properties. Recent research has also explored its use as a lead compound for the development of new drugs targeting metabolic disorders such as diabetes and obesity. Studies have shown that this compound can improve insulin sensitivity and reduce adipose tissue inflammation, suggesting its potential as an adjunct therapy for these conditions.

To further validate the therapeutic potential of 4-ethyl-5-oxo-2-propyloxolane-2-carboxylic acid, several clinical trials are currently underway. These trials aim to evaluate the safety, efficacy, and pharmacokinetic profile of the compound in human subjects. Preliminary results from phase I trials have indicated that it is well-tolerated at various dose levels, with no significant adverse effects reported.

In conclusion, 4-Ethyl-5-Oxo-2-propyloxolane-2-Carboxylic Acid (CAS No. 2172035-94-6) represents a promising compound with a diverse range of biological activities and potential therapeutic applications. Its unique chemical structure and favorable physicochemical properties make it an attractive candidate for further research and development in the fields of medicinal chemistry and drug discovery.